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Compound of Interest

Compound Name: 4-Acetylphenyl dimethylcarbamate

Cat. No.: B2398528

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental properties of 4-
Acetylphenyl dimethylcarbamate, including its physicochemical characteristics and available
spectral data. The information is intended to support research and development activities
involving this compound.

Core Properties and Data

4-Acetylphenyl dimethylcarbamate is a chemical compound with the molecular formula
C11H13NO:s. It is also known by its CAS number 52916-82-2. The following tables summarize its
key physical and chemical properties.

Table 1: Physicochemical Properties of 4-Acetylphenyl Dimethylcarbamate
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Property Value Source
Molecular Formula C11H13NOs3 SpectraBase[1]
Molecular Weight 207.23 g/mol CHIRALEN](2], SpectraBase[1]

Note: This value is reported for

a white solid in a synthetic
Melting Point 82-84 °C procedure and is likely for the

target compound, but not

explicitly confirmed.

Storage Temperature 2-8°C CHIRALENI2]

Table 2: Spectroscopic Data ldentifiers for 4-Acetylphenyl Dimethylcarbamate

Spectroscopic Data Details Source

Data available; Solvent:
13C NMR CDCls, Instrument: VARIAN SpectraBase[1]
XL-200

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-Acetylphenyl
dimethylcarbamate is not readily available in the reviewed literature, a plausible synthetic
route can be inferred from standard organic chemistry principles and published methods for
analogous compounds. A potential method involves the reaction of 4-hydroxyacetophenone
with dimethylcarbamoy! chloride.

Hypothetical Synthetic Workflow:

The diagram below illustrates a potential workflow for the synthesis and purification of 4-
Acetylphenyl dimethylcarbamate. This represents a general procedure that would require
optimization for specific laboratory conditions.
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Figure 1. A potential synthetic workflow for 4-Acetylphenyl dimethylcarbamate.

Biological Activity

Currently, there is no publicly available information regarding the specific biological activity,
mechanism of action, or associated signaling pathways for 4-Acetylphenyl
dimethylcarbamate. Research into compounds with similar structural motifs, such as other
carbamate derivatives, may provide insights into potential areas of investigation. For instance,
some studies have explored the anticancer potential of molecules containing an acetylphenyl
group.[3] However, these findings are not directly applicable to 4-Acetylphenyl
dimethylcarbamate without further investigation.

Conclusion

This guide summarizes the currently available technical information on 4-Acetylphenyl
dimethylcarbamate. While core identifying information has been established, a significant
portion of its experimental data, including detailed spectral analyses, a confirmed synthesis
protocol, and its biological activity profile, remains to be fully characterized in the public
domain. This presents an opportunity for further research to elucidate the properties and
potential applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b2398528?utm_src=pdf-body-img
https://www.benchchem.com/product/b2398528?utm_src=pdf-body
https://www.benchchem.com/product/b2398528?utm_src=pdf-body
https://www.benchchem.com/product/b2398528?utm_src=pdf-body
https://spectrabase.com/compound/834qwmlL47Z
https://www.benchchem.com/product/b2398528?utm_src=pdf-body
https://www.benchchem.com/product/b2398528?utm_src=pdf-body
https://www.benchchem.com/product/b2398528?utm_src=pdf-body
https://www.benchchem.com/product/b2398528?utm_src=pdf-body
https://www.benchchem.com/product/b2398528?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/288390485_Synthesis_of_44'-methylene_diphenyl_dimethylcarbamate_catalyzed_by_silica-supported_sulfuric_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2398528?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o 2. researchgate.net [researchgate.net]
e 3. spectrabase.com [spectrabase.com]

 To cite this document: BenchChem. [4-Acetylphenyl Dimethylcarbamate: A Core Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2398528#4-acetylphenyl-dimethylcarbamate-basic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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